Cas no 338793-62-7 (7-(2-(Thiophen-2-yl)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine)

• Product Name: 7-(2-(Thiophen-2-yl)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• CAS No: 338793-62-7
• MF: C₁₁H₉N₅S
• MW: 243.287659406662
• MDL: MFCD00232515
• CID: 3143051
• PubChem ID: 5706844
• Update Time: 2025-06-11

7-(2-(Thiophen-2-yl)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-(2-(Thiophen-2-yl)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• MFCD00232515
• AKOS005070692
• 6H-075
• 338793-62-7
• 7-[2-(2-Thienyl)vinyl][1,2,4]triazolo-[1,5-a]pyrimidin-2-amine
• 7-[(E)-2-(thiophen-2-yl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 7-[(E)-2-thiophen-2-ylethenyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 7-[2-(2-thienyl)vinyl][1,2,4]triazolo[1,5-a]pyrimidin-2-amine

• MDL： MFCD00232515
• Inchi： 1S/C11H9N5S/c12-10-14-11-13-6-5-8(16(11)15-10)3-4-9-2-1-7-17-9/h1-7H,(H2,12,15)/b4-3+
• InChI Key： LNGIJABQYBEVQT-ONEGZZNKSA-N
• SMILES： S1C=CC=C1/C=C/C1=CC=NC2=NC(N)=NN12

Computed Properties

• Exact Mass: 243.05786648g/mol
• Monoisotopic Mass: 243.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Melting Point: 259-261°C

7-(2-(Thiophen-2-yl)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-(2-(Thiophen-2-yl)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine

Professional Introduction to Compound with CAS No. 338793-62-7 and Product Name: 7-(2-(Thiophen-2-yl)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine

Compound with the CAS number 338793-62-7, specifically identified as 7-(2-(Thiophen-2-yl)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in the development of novel therapeutic agents. The structural framework of this compound integrates several key functional groups, including a thiophene ring, a vinyl group, and a triazolopyrimidine core, which collectively contribute to its unique chemical and biological characteristics.

The thiophen-2-yl moiety in the molecular structure plays a crucial role in modulating the electronic properties and reactivity of the compound. Thiophenes are well-known for their presence in various biologically active natural products and synthetic drugs, owing to their ability to engage in π-stacking interactions and hydrogen bonding. In 7-(2-(Thiophen-2-yl)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine, the thiophene ring is linked to a vinyl group, which enhances the compound's potential for further functionalization and interaction with biological targets. This structural feature has been exploited in various drug discovery efforts to develop molecules with improved binding affinity and selectivity.

The [1,2,4]triazolo[1,5-a]pyrimidin scaffold is another critical component of this compound that contributes to its pharmacological potential. Triazolopyrimidines are a class of heterocycles that have been extensively studied for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The triazolopyrimidine core provides a rigid framework that can facilitate optimal positioning of key pharmacophoric groups relative to biological targets. Recent studies have demonstrated that modifications within this scaffold can significantly influence the biological activity of the compounds derived from it. For instance, research has shown that substituents at specific positions on the triazolopyrimidine ring can modulate enzyme inhibition or receptor binding affinity.

The amine group at the 2-position of the triazolopyrimidine ring in 7-(2-(Thiophen-2-yl)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine adds another layer of complexity to its chemical behavior. Amines are versatile functional groups that can participate in hydrogen bonding interactions with biological targets such as proteins and nucleic acids. This property makes amine-containing compounds attractive candidates for drug development, as hydrogen bonding is a key interaction mechanism in many pharmacological processes. Additionally, the amine group can be further modified through various chemical reactions to introduce additional pharmacological functionalities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 7-(2-(Thiophen-2-yl)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine with biological targets at an unprecedented level of detail. These computational studies have provided valuable insights into how structural modifications can be tailored to optimize pharmacological activity. For example, simulations have shown that subtle changes in the orientation or electronic properties of the thiophene ring can significantly enhance binding affinity to specific enzymes or receptors.

In vitro studies have begun to explore the biological activity of 338793-62-7, revealing promising results in several therapeutic areas. Initial assays have indicated potential antimicrobial properties against certain bacterial strains due to its structural resemblance to known antimicrobial agents. Furthermore, preliminary investigations suggest that this compound may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. These findings align with broader trends in medicinal chemistry where heterocyclic compounds are being increasingly explored for their ability to modulate complex biological processes.

The synthesis of 7-(2-(Thiophen-2-yl)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine represents a significant achievement from a synthetic chemistry perspective. The multi-step synthesis involves key reactions such as cyclization and cross-coupling processes that are well-established in modern organic synthesis methodologies. The use of advanced catalytic systems has allowed for efficient construction of the complex triazolopyrimidine core while maintaining high regioselectivity and yield. These synthetic advances not only facilitate access to this compound but also provide valuable insights into general strategies for constructing related heterocyclic molecules.

Future research directions for 338793-62-7 include further exploration of its pharmacological profile through more comprehensive in vitro and in vivo studies. Investigating its interactions with specific protein targets will be crucial for understanding its mechanism of action and identifying potential therapeutic applications. Additionally, exploring derivative compounds generated by modifying different functional groups within its structure could lead to novel analogs with enhanced efficacy or selectivity.

The integration of machine learning and artificial intelligence tools into drug discovery pipelines has opened new avenues for accelerating the development of novel therapeutics like 7-(2-(Thiophen-2-yl)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine. These technologies enable high-throughput virtual screening and de novo design approaches that can rapidly identify promising candidates based on large datasets of known bioactive molecules. By leveraging these computational tools alongside traditional experimental methods